Cas no 59599-51-8 (1,2-Benzenedicarboxylic acid, 4-acetyl-3-methyl-, dimethyl ester)

1,2-Benzenedicarboxylic acid, 4-acetyl-3-methyl-, dimethyl ester structure
59599-51-8 structure
Product Name:1,2-Benzenedicarboxylic acid, 4-acetyl-3-methyl-, dimethyl ester
CAS No:59599-51-8
MF:C13H14O5
MW:250.247264385223
CID:1615634
Update Time:2024-09-12

1,2-Benzenedicarboxylic acid, 4-acetyl-3-methyl-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedicarboxylic acid, 4-acetyl-3-methyl-, dimethyl ester
    • 1,2-Benzenedicarboxylic acid, 4-acetyl-3-methyl-, 1,2-dimethyl ester
    • Inchi: 1S/C13H14O5/c1-7-9(8(2)14)5-6-10(12(15)17-3)11(7)13(16)18-4/h5-6H,1-4H3
    • InChI Key: CHDBSKDUDPTJAV-UHFFFAOYSA-N
    • SMILES: C1(C(OC)=O)=CC=C(C(C)=O)C(C)=C1C(OC)=O

Computed Properties

  • Exact Mass: 250.08412

Experimental Properties

  • Density: 1.174±0.06 g/cm3(Predicted)
  • Melting Point: 75-76 °C
  • Boiling Point: 368.4±42.0 °C(Predicted)
  • PSA: 69.67
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